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Abstract

Albomycin 82 is a potent, naturally occurring sideromycin antibiotic with a unique "Trojan
horse" mechanism of action.[1][2] It exhibits remarkable antibacterial activity against a broad
spectrum of pathogens, including clinically relevant Gram-positive and Gram-negative bacteria.
[3] This document provides a comprehensive technical overview of Albomycin 62, detailing its
chemical structure, physicochemical and biological properties, mechanism of action, and
relevant experimental methodologies.

Chemical Structure

Albomycin 62 is a peptidyl nucleoside antibiotic belonging to the sideromycin class.[1][4] Its
structure is a conjugate of two key components: a ferrichrome-type siderophore and an
antibiotically active 4'-thiofuranosyl cytosine moiety.[1][4] These two parts are linked by a serine
residue through a peptide bond.[1][4]

The siderophore component is a tripeptide composed of three molecules of d-N-hydroxy-0-N-
acetyl ornithine.[5] This hydroxamate-rich portion is responsible for chelating ferric iron (Fe3*)
with high affinity, mimicking the natural iron acquisition systems of bacteria.[1] The antibiotic
moiety, once cleaved from the siderophore within the bacterial cell, is a potent inhibitor of seryl-
tRNA synthetase.[1] The cytosine base of the nucleoside in Albomycin 32 is uniquely modified
by N4-carbamoylation and N3-methylation, which are crucial for its biological activity.[1][4]
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lw.Chemical structure of Albomycin 32 Figure 1. Chemical structure of Albomycin 32 complexed

with iron.

Physicochemical Properties

A summary of the key physicochemical properties of Albomycin 32 is presented in Table 1. The

iron-bound form is highly soluble in water, which is essential for its biological activity.[6]

Property Value

Reference

Molecular Formula C37HeoFEeN12018S

[7]

Molecular Weight (Iron-loaded)  1045.83 g/mol

[8]

Molecular Weight (Iron-free) 992 Da

[5]

Appearance Not specified in results

. Highly soluble in water (iron
Solubility &)
complex

[6]

UV Maxima 283 and 424 nm

[9]

Table 1. Physicochemical properties of Albomycin 82.

Biological Properties and Antimicrobial Activity

Albomycin 62 demonstrates potent antimicrobial activity against a range of bacterial

pathogens. Its efficacy is particularly notable against Streptococcus pneumoniae and

Staphylococcus aureus, including methicillin-resistant strains (MRSA).[8][10] A selection of

reported Minimum Inhibitory Concentration (MIC) values is provided in Table 2.
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Organism Strain MIC (pg/mL) Reference
Streptococcus

) ATCC 49619 0.0625 [8]
pneumoniae
Streptococcus

_ 0.01 [1](3]
pneumoniae
Staphylococcus

Py 0.125 [8]

aureus (MRSA)

Staphylococcus USA 300 strain

aureus (MRSA) NRS384 0125 [10]
Escherichia coli - 0.005 [1][3]
Yersinia enterocolitica - Not specified [5]
Bacillus subtilis - Not specified [5]

Table 2. Antimicrobial activity of Albomycin 62.

Mechanism of Action: The "Trojan Horse" Strategy

Albomycin 82 employs a sophisticated "Trojan horse" mechanism to enter and kill bacterial
cells.[1][2][3] This multi-step process is illustrated in the signaling pathway diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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